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Compound of Interest

Compound Name: Jasminine

Cat. No.: B1672799

This guide provides essential safety and logistical information for the proper disposal of
Jasminine, targeting researchers, scientists, and drug development professionals. In the
absence of specific disposal data for the chemical compound Jasminine (CAS 19634-30-1), a
naphthyridine derivative, this document outlines procedures based on the more readily
available safety data for Jasmine Oil and Jasmine Absolute.[1] These are complex mixtures,
not to be confused with the single compound Jasminine, but their handling and disposal
protocols offer a conservative framework for ensuring laboratory safety and environmental
protection. Jasmine Oil is known to be a skin irritant, may cause allergic skin reactions, and is
toxic to aquatic life with long-lasting effects.[2][3][4][5]

Immediate Safety and Hazard Information

It is crucial to handle Jasminine with care, adhering to established laboratory safety protocols.
The primary hazards associated with similar compounds like Jasmine QOil involve skin and eye
irritation, potential for allergic skin reactions, and environmental toxicity.

Hazard Identification and Personal Protective Equipment (PPE)
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Hazard Classification

Description

Recommended PPE

Skin Irritation/Sensitization

May cause skin irritation and

allergic reactions upon contact.

[2](31[6]

Wear chemical-impermeable
gloves (e.g., Nitrile) and

protective clothing.[2]

Eye Irritation

Can cause serious eye
irritation.[4][7]

Wear tightly fitting safety

goggles or a face shield.[2]

Toxic to aquatic life with long-

Prevent release into the

Aquatic Toxicity ) environment. Contain spills
lasting effects.[3][4][5] )
and dispose of waste properly.
May cause respiratory irritation ) )
_ . Handle in a well-ventilated
Inhalation or allergy symptoms if inhaled.

[2]7]

area or use a fume hood.[2][7]

First Aid Measures

 After Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen and

seek medical attention.[2]

o After Skin Contact: Remove contaminated clothing immediately. Wash the affected area

thoroughly with soap and plenty of water.[3][6] If irritation or a rash develops, seek medical

advice.[5]

o After Eye Contact: Rinse cautiously with clean, fresh water for at least 10 minutes, holding

the eyelids apart.[7] Remove contact lenses if present and easy to do so. Continue rinsing

and seek medical attention.[7]

» After Ingestion: Rinse the mouth with water. Do NOT induce vomiting.[6] Immediately call a

poison center or doctor.[6]

Spill and Emergency Procedures

In the event of a spill, evacuate personnel to a safe area and ensure adequate ventilation.[2]

Remove all sources of ignition.[2]

Spill Cleanup Protocol:
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o Wear appropriate personal protective equipment (PPE), including respiratory protection if
necessary.[2]

» Contain the spill to prevent it from entering drains, sewers, or watercourses.[2][5][6]

» Absorb the spillage with a non-combustible, inert absorbent material such as sand,
diatomite, or universal binders.[5][6]

o Collect the absorbed material and place it into a suitable, labeled container for hazardous
waste disposal.[3][7]

o Clean the spill area thoroughly.

Proper Disposal Protocol

The disposal of Jasminine must be conducted in accordance with federal, state, and local
environmental regulations.[6] In the United States, the Resource Conservation and Recovery
Act (RCRA) governs the management of hazardous wastes.[8][9] Do not dispose of Jasminine
down the drain or in household garbage.[5][10]

Step-by-Step Disposal Procedure:

o Waste Classification: Classify waste containing Jasminine as hazardous waste due to its
potential for skin sensitization and aquatic toxicity.

» Containerization:
o Use only compatible, tightly sealed containers for waste accumulation.
o Ensure containers are in good condition and free from leaks.

o Labeling:
o Clearly label the waste container with the words "Hazardous Waste."

o ldentify the contents as "Jasminine Waste" or list the chemical constituents if in a
solution.
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o Indicate the specific hazards (e.g., "Skin Sensitizer," "Environmental Hazard").

e Storage:
o Store waste containers in a designated, well-ventilated, and secure area.
o Keep containers away from incompatible materials and sources of ignition.[5]

o Follow regulatory limits on the quantity of waste stored and the accumulation time based
on your facility's generator status (e.g., Large or Small Quantity Generator).[9]

e Final Disposal:

[¢]

Arrange for collection by a licensed hazardous waste disposal contractor.

[e]

Provide the contractor with a complete characterization of the waste.

o

Disposal methods may include industrial combustion or incineration at an approved facility.

[7]

o

Retain all records and manifests related to the disposal as required by law.

Quantitative Data Summary: Jasmine Oil

The following table summarizes key quantitative data for Jasmine Oil, which can serve as a
reference point in the absence of specific data for Jasminine.

Property Value Source

CAS Number 8022-96-6 ChemicalBook[11]
Density ~0.947 g/mL at 25 °C ChemicalBook[11]
Refractive Index 1.4780-1.4920 at 20 °C ChemicalBook[11]

Flash Point 80 °C (closed cup) St. Clare Aromatherapy[3]

Disposal Workflow Visualization
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The following diagram illustrates the logical workflow for the proper disposal of Jasminine in a
laboratory setting.

Step 1: Assessment & Preparation

Jasminine Waste Generated

Identify Waste as Hazardous

(Skin Sensitizer, Aquatic Toxicity)

Don Appropriate PPE
(Gloves, Goggles)

Step 2: Containment & Labeling

Select Compatible,
Sealed Container

Label Container:
'Hazardous Waste, Jasminine'

Step 3: Inte‘;im Storage
Store in Designated
Secure & Ventilated Area
Segregate from
Incompatible Materials

Step 4: Fir?l Disposal

Contact Licensed
Hazardous Waste Contractor

Prepare Waste Manifest
& Records

Arrange for Waste Pickup

Waste Disposed via
Approved Facility (e.g., Incineration)
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Caption: Workflow for the safe disposal of Jasminine waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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